Cas no 2010103-67-8 (1-Azetidinecarboxylic acid, 3-(1-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Azetidinecarboxylic acid, 3-(1-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester
• CAS No: 2010103-67-8
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5292769
• Update Time: 2025-05-22

1-Azetidinecarboxylic acid, 3-(1-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-(1-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H17NO3/c1-5-6-10(14)9-7-13(8-9)11(15)16-12(2,3)4/h1,9H,6-8H2,2-4H3
• InChI Key： VWCBHSBUMLBOFU-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C(=O)CC#C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on 1-Azetidinecarboxylic acid, 3-(1-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester

Comprehensive Overview of 1-Azetidinecarboxylic acid, 3-(1-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester (CAS No. 2010103-67-8)

The compound 1-Azetidinecarboxylic acid, 3-(1-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester (CAS No. 2010103-67-8) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an azetidine ring and a butynyl moiety, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility in drug discovery and medicinal chemistry, particularly in the development of kinase inhibitors and protease modulators.

In recent years, the demand for heterocyclic compounds like 1-Azetidinecarboxylic acid derivatives has surged, driven by their applications in targeted therapy and precision medicine. The tert-butyl ester group in this compound enhances its stability, making it suitable for high-throughput screening and combinatorial chemistry. Scientists are also exploring its role in click chemistry reactions, leveraging the alkyne functionality for bioconjugation and labeling studies.

The synthesis of CAS No. 2010103-67-8 involves multi-step organic transformations, often starting from azetidine-3-carboxylic acid. Key steps include N-protection, esterification, and alkynylation, which require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing this compound, ensuring compliance with Good Manufacturing Practices (GMP) for pharmaceutical applications.

From an industrial perspective, 1-Azetidinecarboxylic acid, 3-(1-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester is gaining traction as a building block for small-molecule APIs (Active Pharmaceutical Ingredients). Its compatibility with green chemistry principles, such as solvent-free reactions and catalytic processes, aligns with the growing emphasis on sustainable synthesis. Companies specializing in custom synthesis and contract research are actively offering this compound to support drug development pipelines.

Emerging trends in AI-driven drug design have further highlighted the importance of CAS No. 2010103-67-8. Computational models predict its potential interactions with biological targets, accelerating the identification of novel therapeutics. Additionally, its structural motifs are being studied for covalent inhibitor development, a hot topic in oncology research and infectious disease treatment.

For researchers seeking reliable suppliers, it is essential to verify the certificate of analysis (CoA) and HPLC purity of this compound. Reputable vendors provide detailed technical data sheets, including information on storage conditions and handling precautions. As the field of bioorthogonal chemistry expands, the demand for high-quality 1-Azetidinecarboxylic acid derivatives is expected to grow, solidifying their role in modern chemical biology.